![molecular formula C14H12N2O2S2 B5914494 7-hydroxy-2-[(2-methylbenzyl)thio][1,3]thiazolo[4,5-b]pyridin-5(4H)-one](/img/structure/B5914494.png)
7-hydroxy-2-[(2-methylbenzyl)thio][1,3]thiazolo[4,5-b]pyridin-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-hydroxy-2-[(2-methylbenzyl)thio][1,3]thiazolo[4,5-b]pyridin-5(4H)-one is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields of research. This compound is a thiazolopyridine derivative and has been synthesized through various methods. In
Mechanism of Action
The mechanism of action of 7-hydroxy-2-[(2-methylbenzyl)thio][1,3]thiazolo[4,5-b]pyridin-5(4H)-one is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or proteins involved in cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacterial and fungal strains, and reduce inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using 7-hydroxy-2-[(2-methylbenzyl)thio][1,3]thiazolo[4,5-b]pyridin-5(4H)-one in lab experiments is its potential as a therapeutic agent for various diseases. However, one limitation is the lack of information on its toxicity and side effects, which may limit its use in clinical settings.
Future Directions
There are several future directions for research on 7-hydroxy-2-[(2-methylbenzyl)thio][1,3]thiazolo[4,5-b]pyridin-5(4H)-one. One direction is to study its potential as a therapeutic agent for various diseases, including cancer, bacterial and fungal infections, and inflammation. Another direction is to investigate its mechanism of action and identify potential targets for drug development. Additionally, further studies are needed to determine its toxicity and potential side effects.
Synthesis Methods
7-hydroxy-2-[(2-methylbenzyl)thio][1,3]thiazolo[4,5-b]pyridin-5(4H)-one has been synthesized through various methods, including the reaction of 2-mercapto-3-methylpyridine with 2-bromo-1-(2-methylphenyl)ethanone in the presence of a base. Another method involves the reaction of 2-mercapto-3-methylpyridine with 2-chloro-1-(2-methylphenyl)ethanone in the presence of a base. The yield of the compound is typically around 50-70%.
Scientific Research Applications
7-hydroxy-2-[(2-methylbenzyl)thio][1,3]thiazolo[4,5-b]pyridin-5(4H)-one has potential applications in various fields of research, including medicinal chemistry, organic synthesis, and materials science. This compound has been studied for its anticancer properties, and it has been found to inhibit the growth of various cancer cell lines. It has also been studied for its antibacterial and antifungal properties and has shown promising results in inhibiting the growth of various bacterial and fungal strains.
properties
IUPAC Name |
7-hydroxy-2-[(2-methylphenyl)methylsulfanyl]-4H-[1,3]thiazolo[4,5-b]pyridin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O2S2/c1-8-4-2-3-5-9(8)7-19-14-16-13-12(20-14)10(17)6-11(18)15-13/h2-6H,7H2,1H3,(H2,15,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMFGGDHRZTZDEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CSC2=NC3=C(S2)C(=CC(=O)N3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.